4'-Chlorobiphenyl-4-sulfonyl chloride
Overview
Description
4’-Chlorobiphenyl-4-sulfonyl chloride is an organic compound with the molecular formula C12H8Cl2O2S . It is a white to off-white powder .
Molecular Structure Analysis
The molecular structure of 4’-Chlorobiphenyl-4-sulfonyl chloride can be represented by the SMILES stringClC1=CC=C(C=C1)C1=CC=C(C=C1)S(Cl)(=O)=O . This indicates that the molecule consists of two benzene rings connected by a single bond, with a sulfonyl chloride group attached to one of the rings and a chlorine atom attached to the other . Physical And Chemical Properties Analysis
4’-Chlorobiphenyl-4-sulfonyl chloride is a white to off-white powder . It has a melting point of 106°C to 112°C . The compound’s molecular weight is 287.16 g/mol .Scientific Research Applications
Medicine: Potential Therapeutic Agent Synthesis
4’-Chlorobiphenyl-4-sulfonyl chloride may be utilized in the synthesis of certain therapeutic agents. Its sulfonyl chloride group can act as a reactive intermediate, allowing for the introduction of sulfonamide functionalities into molecules. Sulfonamides have a history of being used in the treatment of bacterial infections due to their antibiotic properties .
Environmental Science: Pollutant Degradation Studies
In environmental science, this compound could be used in degradation studies of chlorinated biphenyls, which are significant environmental pollutants. Researchers might investigate the breakdown products or pathways when 4’-Chlorobiphenyl-4-sulfonyl chloride is subjected to various environmental conditions .
Materials Science: Advanced Polymer Research
The sulfonyl chloride moiety in 4’-Chlorobiphenyl-4-sulfonyl chloride is reactive towards nucleophiles, which could make it a valuable cross-linking agent in creating advanced polymers with specific properties, such as increased thermal stability or chemical resistance .
Analytical Chemistry: Chromatography Standards
This compound could serve as a standard or reference material in chromatographic analysis, particularly when studying compounds with similar structural features or properties. Its distinct chromatographic behavior would help in calibrating equipment or validating analytical methods .
Organic Synthesis: Intermediate for Complex Molecules
In organic synthesis, 4’-Chlorobiphenyl-4-sulfonyl chloride can be an intermediate for constructing more complex molecules. Its biphenyl structure is a common motif in organic chemistry, and the chloro and sulfonyl groups offer two points of reactivity for further chemical transformations .
Pharmacology: Drug Metabolism and Pharmacokinetics
The compound could be used in pharmacological studies to understand the metabolism and pharmacokinetics of drugs that contain biphenyl structures. It might help in predicting how such drugs will behave in the body and how they can be modified to improve their efficacy .
Safety and Hazards
properties
IUPAC Name |
4-(4-chlorophenyl)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2O2S/c13-11-5-1-9(2-6-11)10-3-7-12(8-4-10)17(14,15)16/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWYUSJMIHFIMTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(C=C2)Cl)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10383371 |
Source
|
| Record name | 4'-Chlorobiphenyl-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10383371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Chlorobiphenyl-4-sulfonyl chloride | |
CAS RN |
20443-74-7 |
Source
|
| Record name | 4′-Chloro[1,1′-biphenyl]-4-sulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20443-74-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chlorobiphenyl-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10383371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-Chlorobiphenyl-4-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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